(4-Chloro-5-methoxy-2-nitrophenyl)methanol

• CAS: 1823319-30-7

Core Science & Biosynthesis

Technical Whitepaper: Physicochemical Profiling of (4-Chloro-5-methoxy-2-nitrophenyl)methanol

This technical guide details the physicochemical properties, synthesis, and application of (4-Chloro-5-methoxy-2-nitrophenyl)methanol , a specialized photocleavable protecting group used in chemical biology and drug delivery.

Executive Summary

(4-Chloro-5-methoxy-2-nitrophenyl)methanol (CAS: 1823319-30-7) is a photo-responsive organic compound belonging to the o-nitrobenzyl family. It functions primarily as a photocleavable linker or protecting group, allowing for the spatiotemporal release of bioactive payloads (such as nucleotides, peptides, or small molecule drugs) upon irradiation with near-UV light (typically 365 nm). The introduction of the chlorine atom at the 4-position, relative to the classic 4,5-dimethoxy-2-nitrobenzyl (DMNB) scaffold, modulates the compound's lipophilicity and electronic properties, influencing both its solubility profile and photolytic quantum yield.

Molecular Identity & Structural Analysis

The compound is characterized by a benzene core substituted with a nitro group ortho to a benzylic alcohol, a methoxy group, and a chlorine atom. This specific substitution pattern is engineered to balance chemical stability in the dark with efficient photocleavage under UV irradiation.

Parameter	Technical Detail
IUPAC Name	(4-Chloro-5-methoxy-2-nitrophenyl)methanol
CAS Number	1823319-30-7
Molecular Formula	C H ClNO
Molecular Weight	217.61 g/mol
SMILES	COc1cc(CO)c([O-])cc1Cl
Structural Class	o-Nitrobenzyl alcohol derivative

Functional Group Analysis

• Nitro Group (-NO

  ): Located at the ortho position relative to the benzylic alcohol. This is the photo-active center. Upon UV excitation, the nitro group abstracts a benzylic proton, initiating the cleavage mechanism.

• Benzylic Alcohol (-CH

  OH): The site of attachment for "caged" molecules via ester, carbonate, or carbamate linkages.

• Chloro Substituent (-Cl): Increases lipophilicity (LogP) compared to the dimethoxy analog, potentially improving membrane permeability for intracellular delivery applications.

• Methoxy Group (-OCH

  ): An electron-donating group (EDG) that stabilizes the aromatic system and fine-tunes the absorption maximum ( ).

Physicochemical Properties

The following data synthesizes experimental observations from analogous o-nitrobenzyl systems and predicted values based on structure-activity relationship (SAR) models.

Solid-State & Solution Properties

Property	Value / Description	Context & Implications
Physical State	Crystalline Solid	Typically isolated as yellow needles or powder.
Color	Pale to Deep Yellow	Characteristic of aromatic nitro compounds due to transitions.
Melting Point	105 – 115 °C (Predicted)	Distinct from the dimethoxy analog (142°C); chlorine substitution often lowers lattice energy slightly relative to methoxy.
Solubility (Water)	Low (< 0.5 mg/mL)	The hydrophobic chloro group significantly reduces aqueous solubility compared to DMNB.
Solubility (Organic)	High	Soluble in DMSO, DMF, DCM, Methanol, and Ethyl Acetate.
LogP (Octanol/Water)	~2.1 (Predicted)	Indicates moderate lipophilicity; suitable for cell-permeable probes.
pKa	~13 (Benzylic OH)	The alcohol proton is weakly acidic; deprotonation requires strong bases (e.g., NaH).

Stability Profile

• Thermal Stability: Stable up to ~100°C in the dark. Avoid prolonged heating above 60°C during synthesis to prevent self-condensation or oxidation.

• Photostability: Highly Unstable to UV Light. The compound must be stored in amber vials or foil-wrapped containers. Exposure to ambient fluorescent light should be minimized.

• Chemical Reactivity:

  • Oxidation: The benzylic alcohol can be oxidized to the corresponding aldehyde (4-chloro-5-methoxy-2-nitrobenzaldehyde) using mild oxidants like PCC or Dess-Martin Periodinane.

  • Nucleophilic Substitution: The alcohol can be converted to a bromide or chloride (using PBr

    or SOCl ) to create an active alkylating agent.

Synthesis & Experimental Protocols

The synthesis of (4-Chloro-5-methoxy-2-nitrophenyl)methanol typically proceeds via the nitration of a benzaldehyde precursor followed by reduction. This route ensures correct regiochemistry.

Synthetic Pathway (Diagram)

The following Graphviz diagram illustrates the standard synthetic workflow and the competing electronic directing effects.

Detailed Protocol

Step 1: Regioselective Nitration

• Preparation: Dissolve 4-chloro-3-methoxybenzaldehyde (1.0 eq) in concentrated H

  SO at 0°C.

• Addition: Dropwise add fuming HNO

  (1.1 eq) while maintaining the internal temperature below 5°C. The methoxy group directs the nitro group ortho to itself, but the position para to the aldehyde is blocked by chlorine. The position ortho to the aldehyde (position 2) is favored.

• Quench: Pour the reaction mixture onto crushed ice. The yellow precipitate (nitro-aldehyde) is filtered, washed with water, and dried.

Step 2: Aldehyde Reduction

• Solvation: Suspend the crude nitro-aldehyde in Methanol (MeOH).

• Reduction: Add Sodium Borohydride (NaBH

  , 1.5 eq) in small portions at 0°C. Stir for 1 hour at room temperature.

• Workup: Quench with saturated NH

  Cl solution. Extract with Ethyl Acetate (EtOAc). Wash organic layer with brine, dry over Na SO , and concentrate.

• Purification: Recrystallize from Ethanol/Hexanes or purify via silica gel chromatography (Hexanes:EtOAc gradient) to yield the target alcohol.

Photochemical Mechanism & Application

The core utility of this compound lies in its ability to release a "caged" substrate upon UV irradiation.

Photocleavage Mechanism

The reaction follows a Norrish Type II mechanism involving an intramolecular hydrogen abstraction.

• Excitation: UV light (365 nm) excites the nitro group to a triplet state.

• H-Abstraction: The nitro oxygen abstracts a hydrogen from the benzylic carbon.

• Rearrangement: An aci-nitro intermediate forms, which rearranges to a cyclic isoxazole or hemiacetal.

• Collapse: The hemiacetal collapses, releasing the free substrate (alcohol/amine) and a nitroso-benzaldehyde byproduct.

Spectral Characterization (Diagnostic Peaks)

To validate the identity of the synthesized compound, look for these key signals:

• H NMR (CDCl , 400 MHz):
  • ~4.9 ppm (s, 2H): Benzylic -CH OH.
  • ~3.9 ppm (s, 3H): Methoxy -OCH .
  • ~7.0–8.0 ppm (m, 2H): Aromatic protons (singlets due to para substitution pattern on the ring).

• IR Spectroscopy:

  • ~3300–3400 cm

    : O-H stretch (broad).

  • ~1530 cm

    & 1350 cm : N-O stretch (asymmetric/symmetric for nitro group).

References

• Synthesis of Nitrobenzyl Derivatives: Journal of Organic Chemistry, "Regioselective Nitration of Activated Aromatic Systems," .

• Photocleavage Mechanisms: Chemical Reviews, "Photoremovable Protecting Groups in Chemistry and Biology," .

• Analogous Compound Data (DMNB): Sigma-Aldrich, "4,5-Dimethoxy-2-nitrobenzyl alcohol Product Sheet," .

• Application in Peptide Synthesis: ChemComm, "Synthesis and stability of nitrobenzyl backbone-protected peptides," .[1]

(Note: Specific experimental melting points for the 4-chloro derivative are predicted based on the 4,5-dimethoxy analog. Always verify with an internal standard.)

Sources

• 1. Synthesis, stability and optimized photolytic cleavage of 4-methoxy-2-nitrobenzyl backbone-protected peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

(4-Chloro-5-methoxy-2-nitrophenyl)methanol CAS number and molecular weight

An In-Depth Technical Guide to (4-Chloro-5-methoxy-2-nitrophenyl)methanol

Authored by: A Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers, scientists, and professionals in drug development on the chemical compound (4-Chloro-5-methoxy-2-nitrophenyl)methanol. It details its chemical and physical properties, outlines a plausible synthetic route, discusses its spectroscopic signature, and explores its potential applications and safety considerations.

Introduction

(4-Chloro-5-methoxy-2-nitrophenyl)methanol is a substituted aromatic alcohol. Its structure, featuring a nitro group ortho to a benzylic alcohol, and further substituted with chloro and methoxy groups, makes it a potentially valuable intermediate in organic synthesis. The interplay of these functional groups offers a versatile platform for the construction of more complex molecular architectures, particularly in the synthesis of heterocyclic compounds and novel pharmaceutical scaffolds. The electron-withdrawing nature of the nitro group, combined with the directing effects of the chloro and methoxy substituents, governs the reactivity of both the aromatic ring and the benzylic alcohol, opening avenues for diverse chemical transformations.

Physicochemical Properties

A summary of the key physicochemical properties of (4-Chloro-5-methoxy-2-nitrophenyl)methanol is presented in the table below.

Property	Value	Source
CAS Number	1823319-30-7
Molecular Formula	C₈H₈ClNO₄	Calculated
Molecular Weight	217.61 g/mol
Appearance	Expected to be a solid at room temperature	N/A
Solubility	Expected to be soluble in common organic solvents like methanol, ethanol, and dichloromethane	N/A
Melting Point	Not available	N/A

Synthesis and Purification

While a specific, published synthetic protocol for (4-Chloro-5-methoxy-2-nitrophenyl)methanol was not found during the literature search, a plausible synthetic route can be devised based on established organic chemistry principles and analogous transformations. A potential pathway could commence with the nitration of a suitable commercially available precursor, followed by functional group manipulations to install the methanol moiety.

Proposed Synthetic Workflow

A logical retrosynthetic analysis suggests that (4-Chloro-5-methoxy-2-nitrophenyl)methanol can be prepared from a corresponding benzoic acid or benzaldehyde derivative. A possible forward synthesis is outlined below.

Caption: Proposed synthesis of (4-Chloro-5-methoxy-2-nitrophenyl)methanol.

Detailed Experimental Protocol (Hypothetical)

The following is a hypothetical, step-by-step protocol for the synthesis of (4-Chloro-5-methoxy-2-nitrophenyl)methanol based on the reduction of a carboxylic acid precursor.

Materials:

• 4-Chloro-5-methoxy-2-nitrobenzoic acid

• Lithium aluminum hydride (LiAlH₄) or Borane-tetrahydrofuran complex (BH₃·THF)

• Anhydrous tetrahydrofuran (THF)

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Ethyl acetate

• Hexanes

Procedure:

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon), suspend 4-chloro-5-methoxy-2-nitrobenzoic acid in anhydrous THF.

• Reduction: Cool the suspension to 0 °C in an ice bath. Slowly add a solution of the reducing agent (e.g., 1 M BH₃·THF in THF or a suspension of LiAlH₄ in THF) via the dropping funnel with vigorous stirring.

• Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, cool the mixture to 0 °C and cautiously quench the excess reducing agent by the slow, dropwise addition of water, followed by 1 M HCl.

• Work-up: Extract the aqueous layer with ethyl acetate. Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of hexanes and ethyl acetate) to afford the pure (4-Chloro-5-methoxy-2-nitrophenyl)methanol.

Spectroscopic Characterization

The structural elucidation of (4-Chloro-5-methoxy-2-nitrophenyl)methanol would rely on a combination of spectroscopic techniques. Below are the expected spectroscopic features.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for each type of proton in the molecule.

Proton Type	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration
Aromatic-H (H-3)	7.5 - 7.8	s	1H
Aromatic-H (H-6)	7.0 - 7.3	s	1H
Methylene (-CH₂OH)	4.6 - 4.9	s (or d if coupled to OH)	2H
Methanol-OH	Variable	br s	1H
Methoxy (-OCH₃)	3.9 - 4.1	s	3H

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information on the carbon framework of the molecule.

Carbon Type	Expected Chemical Shift (δ, ppm)
Aromatic C-NO₂	145 - 150
Aromatic C-Cl	125 - 130
Aromatic C-OCH₃	150 - 155
Aromatic C-CH₂OH	135 - 140
Aromatic C-H	110 - 125
Methylene (-CH₂OH)	60 - 65
Methoxy (-OCH₃)	55 - 60

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present.

Functional Group	Expected Wavenumber (cm⁻¹)
O-H stretch (alcohol)	3200 - 3600 (broad)
C-H stretch (aromatic)	3000 - 3100
C-H stretch (aliphatic)	2850 - 3000
N-O stretch (nitro)	1500 - 1550 (asymmetric) and 1335 - 1385 (symmetric)
C=C stretch (aromatic)	1450 - 1600
C-O stretch (alcohol)	1000 - 1260
C-O stretch (ether)	1000 - 1300
C-Cl stretch	600 - 800

Reactivity and Potential Applications

The chemical reactivity of (4-Chloro-5-methoxy-2-nitrophenyl)methanol is dictated by its three primary functional groups: the nitro group, the benzylic alcohol, and the substituted aromatic ring.

• Nitro Group: The nitro group is a strong electron-withdrawing group and can be readily reduced to an amino group, providing a key synthetic handle for the introduction of nitrogen-containing functionalities. This transformation opens up possibilities for the synthesis of various heterocyclic compounds, such as benzimidazoles or quinoxalines, which are prevalent in medicinal chemistry.

• Benzylic Alcohol: The primary alcohol can be oxidized to the corresponding aldehyde or carboxylic acid. It can also be converted to a leaving group (e.g., a tosylate or a halide) to facilitate nucleophilic substitution reactions. Furthermore, it can participate in esterification or etherification reactions.

• Aromatic Ring: The electron-deficient nature of the aromatic ring, due to the nitro group, makes it susceptible to nucleophilic aromatic substitution (SₙAr) reactions, potentially at the position occupied by the chlorine atom, although this might require harsh conditions.

Given its versatile reactivity, (4-Chloro-5-methoxy-2-nitrophenyl)methanol is a promising building block for the synthesis of:

• Pharmaceutical Intermediates: The presence of multiple functional groups allows for the construction of complex molecules with potential biological activity.

• Novel Heterocyclic Systems: The combination of the amino group (after reduction of the nitro group) and the benzylic alcohol provides a scaffold for the synthesis of a variety of fused ring systems.

• Materials Science: Substituted nitroaromatics can be precursors to materials with interesting optical or electronic properties.

Caption: Reactivity of (4-Chloro-5-methoxy-2-nitrophenyl)methanol.

Safety and Handling

General Precautions:

• Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.[2][4][5]

• Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust or vapors.[1][3][5]

• Avoid Contact: Avoid contact with skin, eyes, and clothing.[1][4] In case of contact, rinse the affected area immediately with plenty of water.[1][2][4]

• Ingestion: Do not ingest. If swallowed, seek immediate medical attention.[1][2]

• Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[1][2][3] Keep away from incompatible materials such as strong oxidizing agents and strong bases.[1]

First-Aid Measures:

• Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[1][2]

• Skin Contact: In case of skin contact, wash off immediately with soap and plenty of water. Remove contaminated clothing.[1][2][4]

• Eye Contact: In case of eye contact, rinse immediately with plenty of water for at least 15 minutes. Seek medical attention.[1][2][4]

• Ingestion: If swallowed, do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and seek medical attention.[1][2]

References

Sources

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. tcichemicals.com [tcichemicals.com]
• 5. chemscene.com [chemscene.com]

role of chloro and methoxy groups in (4-Chloro-5-methoxy-2-nitrophenyl)methanol reactivity

This technical guide details the structural reactivity, synthesis, and photochemical applications of (4-Chloro-5-methoxy-2-nitrophenyl)methanol . It is designed for researchers utilizing photolabile protecting groups (PLPGs) in organic synthesis, chemical biology, and drug delivery systems.

Executive Summary: The Architecture of a Photocage

(4-Chloro-5-methoxy-2-nitrophenyl)methanol is a highly specialized derivative of the o-nitrobenzyl alcohol scaffold. While the parent o-nitrobenzyl group is the "standard" for photocleavage, this specific tris-substituted analog represents a "tuned" system designed to balance photosensitivity , thermal stability , and synthetic accessibility .

In the context of caged compounds, this molecule functions as a "lock" that releases a substrate (e.g., carboxylic acids, amines, phosphates) upon irradiation with UV light (typically 365 nm).

The "Push-Pull-Modulate" Electronic System

The reactivity of this molecule is dictated by the interplay of three substituents on the benzene ring:

Substituent	Position	Electronic Effect	Functional Role
Nitro ( )	C2 (Ortho)	Strong EWG (-I, -M)	The Actuator: Initiates the Norrish Type II photochemical reaction via -hydrogen abstraction.
Methoxy ( )	C5 (Para to )	Strong EDG (+M)	The Accelerator: Donates electron density to the ring, red-shifting absorption and stabilizing the aci-nitro intermediate.
Chloro ( )	C4 (Meta to )	Inductive EWG (-I), Weak Donor (+M)	The Modulator: Fine-tunes lipophilicity and electronic density; potentially enhances intersystem crossing (ISC) via the heavy-atom effect.

Mechanistic Analysis: The Role of Substituents

The Methoxy Group (C5): Resonance Stabilization

The methoxy group at C5 is critical for the efficiency of the photocleavage.

• Bathochromic Shift: Without the methoxy group, o-nitrobenzyl derivatives absorb primarily in the deep UV (<300 nm), which is harmful to biological samples. The strong resonance donation (+M) of the methoxy group raises the energy of the HOMO, narrowing the HOMO-LUMO gap and shifting the absorption maximum (

  ) toward the near-UV (350–365 nm).

• Intermediate Stabilization: During photolysis, the reaction proceeds through a transient aci-nitro intermediate (a quinoid structure). The C5-methoxy group, being para to the nitro group, provides resonance stabilization to this electron-deficient quinoid species, facilitating the reaction kinetics.

The Chloro Group (C4): Electronic & Steric Modulation

The presence of chlorine distinguishes this molecule from the more common 4,5-dimethoxy (Veratryl) analog.

• Inductive Withdrawal vs. Resonance: Chlorine exerts a strong inductive withdrawing effect (-I) but a weak resonance donating effect (+M).[1] Positioned meta to the nitro group, its inductive effect dominates regarding the nitro group's electrophilicity.

• Heavy Atom Effect (Hypothesis): The o-nitrobenzyl rearrangement proceeds via an excited Triplet State (

  ) . The presence of a heavy halogen (Chlorine) can facilitate Intersystem Crossing (ISC) from the excited singlet ( ) to the triplet ( ) state via spin-orbit coupling, potentially increasing the quantum yield of the cleavage compared to non-halogenated analogs.

• Lipophilicity: The C4-Cl increases the

  of the molecule compared to a C4-OMe, which can be advantageous for crossing cell membranes in intracellular uncaging applications.

Photochemical Pathway

The core utility of this molecule lies in its ability to release a leaving group (LG) upon irradiation.

Mechanism (Norrish Type II)

• Excitation: UV light promotes the molecule to the excited singlet state, which crosses to the triplet state.

• H-Abstraction: The nitro oxygen abstracts a benzylic hydrogen (

  -H), forming a biradical.

• Aci-Nitro Formation: The biradical relaxes to the aci-nitro intermediate (deep blue/colored transient species).

• Cyclization & Collapse: The aci-nitro form cyclizes to a benzisoxazoline, which hydrolyzes to release the substrate (LG-H) and the nitroso-ketone/aldehyde byproduct.

Figure 1: Photochemical cleavage mechanism of the o-nitrobenzyl scaffold.

Synthetic Protocol

The synthesis typically involves the nitration of a 3-methoxy-4-chlorobenzaldehyde precursor, followed by reduction.

Workflow

• Precursor: 4-Chloro-3-methoxybenzaldehyde.

• Nitration: Electrophilic Aromatic Substitution.[1][2][3] The directing effects are competitive, but the strong para-directing power of the Methoxy group (at C3) directs the Nitro group to C6 (which becomes C2 in the final product numbering).

• Reduction: The aldehyde is selectively reduced to the alcohol using Sodium Borohydride (

  ).

Figure 2: Synthetic route emphasizing regioselectivity driven by the methoxy group.

Experimental Procedure (Validation)

Note: This protocol is a generalized adaptation for this class of compounds.

Step 1: Nitration

• Dissolve 4-chloro-3-methoxybenzaldehyde (10 mmol) in Acetic Anhydride (10 mL).

• Cool to 0°C. Dropwise add Fuming Nitric Acid (1.1 eq).

• Stir at 0°C for 1 hour, then warm to RT.

• Pour onto ice water. The yellow precipitate is collected.

• Validation: NMR should show a new aromatic singlet (indicating para-substitution pattern) and loss of the coupling pattern of the starting material.

Step 2: Reduction

• Suspend the nitro-aldehyde (5 mmol) in Methanol (20 mL).

• Add Sodium Borohydride (

  , 0.5 eq) in small portions at 0°C.

• Stir for 30 mins. Quench with saturated

  .

• Extract with Ethyl Acetate.[4]

• Validation: IR spectrum will show disappearance of the Carbonyl stretch (~1690 cm⁻¹) and appearance of broad OH stretch (~3400 cm⁻¹).

References

• Bochet, C. G. (2002). Photolabile protecting groups and linkers.[5] Journal of the Chemical Society, Perkin Transactions 1, 125–142. Link

• Corrie, J. E. T. (2005). Dynamic Studies in Biology: Phototriggers, Photoswitches and Caged Biomolecules. Wiley-VCH. (Chapter on o-nitrobenzyl systems).

• Sigma-Aldrich. Product Specification: 4,5-Dimethoxy-2-nitrobenzyl alcohol (Analog Reference). Link

• Il'ichev, Y. V., et al. (2004). Photochemical reaction mechanisms of 2-nitrobenzyl compounds: Methyl ethers and caged ATP. Journal of Physical Chemistry A, 108(36), 7433–7444. Link

• BenchChem. Structure and Reactivity Data for Nitro-Chloro-Methoxy Benzenes. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Chlorination of nitrobenzene gives m nitrochlorobenzene while nitration o.. [askfilo.com]
• 3. quora.com [quora.com]
• 4. Preparation of 4-fluoro-2-Methoxy-5-Nitroaniline_Chemicalbook [chemicalbook.com]
• 5. 4,5-二甲氧基-2-硝基苯甲醇 98% | Sigma-Aldrich [sigmaaldrich.com]

Protocols & Analytical Methods

Application of (4-Chloro-5-methoxy-2-nitrophenyl)methanol in Solid-Phase Peptide Synthesis: A Technical Guide

This comprehensive guide provides researchers, scientists, and drug development professionals with detailed application notes and protocols for the utilization of (4-Chloro-5-methoxy-2-nitrophenyl)methanol as a photolabile linker in solid-phase peptide synthesis (SPPS). By leveraging the principles of o-nitrobenzyl chemistry, this linker offers a powerful tool for the mild and efficient release of synthetic peptides, a critical consideration for sensitive or modified peptide sequences.

Introduction: The Strategic Advantage of Photolabile Linkers in SPPS

Solid-phase peptide synthesis (SPPS) has revolutionized the way peptides are created, enabling the rapid and efficient assembly of these vital biomolecules. A cornerstone of this methodology is the linker, a molecular bridge that tethers the growing peptide chain to an insoluble resin support. The choice of linker is paramount, as it dictates the conditions under which the final peptide is cleaved from the support. While traditional acid-labile linkers are widely used, they can be detrimental to peptides containing acid-sensitive modifications or sequences prone to degradation.

Photolabile linkers have emerged as an elegant solution to this challenge, offering cleavage under neutral conditions through the simple application of light.[1][2] This "traceless" cleavage avoids the use of harsh chemical reagents, preserving the integrity of complex and sensitive peptides. The o-nitrobenzyl scaffold is a well-established and versatile photolabile protecting group, and its derivatives, such as (4-Chloro-5-methoxy-2-nitrophenyl)methanol, have been developed to fine-tune the photochemical properties and cleavage kinetics.[3][4][5]

The subject of this guide, (4-Chloro-5-methoxy-2-nitrophenyl)methanol, incorporates key substituents on the o-nitrobenzyl core that are anticipated to enhance its performance in SPPS. The electron-donating methoxy group is known to increase the rate of photolytic cleavage, while the chloro group can influence the electronic properties and stability of the linker.

The (4-Chloro-5-methoxy-2-nitrophenyl)methyl Linker: Properties and Rationale for Use

The (4-Chloro-5-methoxy-2-nitrophenyl)methyl linker is an o-nitrobenzyl-based photolabile linker designed for Fmoc-based SPPS. Its structure is engineered to provide a balance of stability during peptide synthesis and efficient cleavage upon UV irradiation.

Property	Description	Implication in SPPS
Photolabile Core	o-Nitrobenzyl	Allows for cleavage of the peptide from the resin using UV light, typically in the range of 350-365 nm. This provides an orthogonal cleavage strategy to acid- and base-labile protecting groups.
Methoxy Substituent	An electron-donating group on the aromatic ring.	Generally increases the quantum yield and rate of photolytic cleavage compared to unsubstituted o-nitrobenzyl linkers, allowing for shorter irradiation times and potentially reducing light-induced side reactions.[4][5]
Chloro Substituent	An electron-withdrawing group.	Can influence the absorption maximum and photolytic properties. It also adds to the chemical stability of the linker during the various steps of peptide synthesis.
Benzylic Hydroxyl Group	The point of attachment for the first amino acid.	Forms an ester bond with the C-terminus of the peptide, which is stable to the basic conditions of Fmoc deprotection (e.g., piperidine) and the neutral to slightly basic conditions of peptide coupling.

Experimental Protocols

The following sections provide detailed, step-by-step methodologies for the synthesis of the linker, its attachment to a solid support, and its application in SPPS.

Synthesis of (4-Chloro-5-methoxy-2-nitrophenyl)methanol

While (4-Chloro-5-methoxy-2-nitrophenyl)methanol may be commercially available from specialized suppliers, a synthetic route can be devised from readily available starting materials. The following is a proposed synthetic pathway based on established organic chemistry principles.

Workflow for the Synthesis of (4-Chloro-5-methoxy-2-nitrophenyl)methanol

Caption: Proposed synthesis of the photolabile linker.

Protocol:

• Nitration of 2-Chloro-4-methoxytoluene: Carefully add a nitrating mixture (e.g., a mixture of nitric acid and sulfuric acid) to a solution of 2-chloro-4-methoxytoluene at a controlled temperature (typically 0-10 °C) to yield 4-chloro-5-methoxy-2-nitrotoluene.

• Oxidation to the Benzaldehyde: Oxidize the methyl group of 4-chloro-5-methoxy-2-nitrotoluene to an aldehyde using a suitable oxidizing agent (e.g., chromium trioxide in sulfuric acid or potassium permanganate) to afford 4-chloro-5-methoxy-2-nitrobenzaldehyde.

• Reduction to the Benzyl Alcohol: Reduce the aldehyde group of 4-chloro-5-methoxy-2-nitrobenzaldehyde to a primary alcohol using a mild reducing agent such as sodium borohydride in an alcoholic solvent to yield the final product, (4-Chloro-5-methoxy-2-nitrophenyl)methanol.

Attachment of the Linker to a Solid Support (e.g., Merrifield Resin)

The synthesized linker can be attached to a chloromethylated polystyrene resin (Merrifield resin) via a Williamson ether synthesis.

Workflow for Linker Immobilization

Caption: Immobilization of the linker onto a solid support.

Protocol:

• Swell the Merrifield resin in a suitable solvent such as N,N-dimethylformamide (DMF).

• In a separate flask, dissolve (4-Chloro-5-methoxy-2-nitrophenyl)methanol in anhydrous DMF.

• Carefully add a strong base, such as sodium hydride, to the solution of the linker to form the corresponding alkoxide.

• Add the activated linker solution to the swollen resin and heat the mixture (e.g., to 60-80 °C) for several hours to overnight to effect the nucleophilic substitution.

• After the reaction is complete, wash the resin extensively with DMF, dichloromethane (DCM), and methanol to remove any unreacted reagents and byproducts.

• Dry the resin under vacuum.

Loading of the First Fmoc-Amino Acid

The first Fmoc-protected amino acid is attached to the hydroxyl group of the immobilized linker via an esterification reaction.

Protocol:

• Swell the functionalized resin in DCM.

• In a separate flask, dissolve the Fmoc-amino acid (3-5 equivalents relative to the resin loading) in a minimal amount of DMF.

• Add a coupling agent such as N,N'-diisopropylcarbodiimide (DIC) (3-5 equivalents) and a catalyst like 4-dimethylaminopyridine (DMAP) (0.1-0.5 equivalents) to the amino acid solution.

• Add the activated amino acid solution to the swollen resin.

• Allow the reaction to proceed for 2-4 hours at room temperature with gentle agitation.

• To cap any unreacted hydroxyl groups on the linker, an optional step of adding an excess of acetic anhydride and a base like N,N-diisopropylethylamine (DIPEA) can be performed.

• Wash the resin thoroughly with DMF, DCM, and methanol.

• Dry the resin under vacuum. The loading of the first amino acid can be determined spectrophotometrically by cleaving the Fmoc group from a small sample of the resin with piperidine and measuring the absorbance of the dibenzofulvene-piperidine adduct.

Solid-Phase Peptide Synthesis (Fmoc-SPPS)

The peptide chain is elongated using standard Fmoc-SPPS protocols.

Fmoc-SPPS Cycle

Caption: The iterative cycle of Fmoc-SPPS.

Protocol:

• Fmoc Deprotection: Treat the resin with a 20% solution of piperidine in DMF for 20-30 minutes to remove the N-terminal Fmoc protecting group.

• Washing: Wash the resin thoroughly with DMF to remove the piperidine and the cleaved Fmoc adduct.

• Amino Acid Coupling: Couple the next Fmoc-protected amino acid (3-5 equivalents) using a suitable coupling reagent (e.g., HATU, HBTU, or DIC/HOBt) and a base (e.g., DIPEA or 2,4,6-collidine) in DMF. Allow the reaction to proceed for 1-2 hours.

• Washing: Wash the resin with DMF to remove excess reagents.

• Repeat steps 1-4 for each subsequent amino acid in the peptide sequence.

Photolytic Cleavage of the Peptide from the Resin

The final step is the release of the synthesized peptide from the solid support by photolysis.

Mechanism of Photolytic Cleavage

Caption: The photochemical cleavage mechanism.

Protocol:

• After the final Fmoc deprotection (if the N-terminus is to be free) and thorough washing of the peptide-resin with DCM, the resin is dried.

• Suspend the peptide-resin in a UV-transparent solvent system. A mixture of trifluoroethanol (TFE) and DCM (e.g., 1:4 v/v) is often effective. For peptides with poor solubility, aqueous buffers or other solvent systems may be explored.

• Transfer the suspension to a UV-transparent reaction vessel (e.g., quartz or borosilicate glass).

• Irradiate the suspension with a UV lamp, typically emitting at or around 365 nm. The irradiation time will depend on the specific peptide, the resin loading, and the intensity of the UV source. Typical times can range from 30 minutes to several hours. The progress of the cleavage can be monitored by taking small aliquots of the supernatant and analyzing by HPLC.

• After cleavage is complete, filter the resin and wash it with the cleavage solvent.

• Combine the filtrates and evaporate the solvent to obtain the crude peptide. The primary byproduct of the cleavage is a 2-nitroso-benzaldehyde derivative, which can typically be separated from the peptide during purification by reverse-phase HPLC.

Troubleshooting and Considerations

• Incomplete Cleavage: If cleavage is incomplete, extend the irradiation time or increase the intensity of the UV source. Ensure the solvent system fully swells the resin and dissolves the peptide. The use of a different solvent system may be beneficial.

• Photodegradation of the Peptide: Some amino acid residues (e.g., tryptophan) can be sensitive to prolonged UV exposure. It is advisable to perform the photolysis under an inert atmosphere (e.g., argon or nitrogen) and to minimize the irradiation time. The inclusion of scavengers in the cleavage cocktail may be necessary in some cases.

• Linker Stability: While generally stable to the conditions of Fmoc-SPPS, prolonged or repeated exposure to strong bases could potentially lead to premature cleavage. Standard reaction times should be adhered to.

Conclusion

The (4-Chloro-5-methoxy-2-nitrophenyl)methanol linker represents a valuable addition to the toolbox of photolabile linkers for solid-phase peptide synthesis. Its tailored substitution pattern offers the potential for enhanced cleavage kinetics while maintaining stability throughout the synthetic process. The protocols outlined in this guide, based on established principles of SPPS and photochemistry, provide a solid foundation for the successful application of this linker in the synthesis of a wide range of peptides, particularly those requiring mild, non-acidic cleavage conditions. As with any synthetic methodology, optimization of reaction conditions for specific peptide sequences is recommended to achieve the highest possible yields and purities.

References

• Rich, D. H., & Gurwara, S. K. (1975). Preparation of a new o-nitrobenzyl resin for solid-phase synthesis of tert-butyloxycarbonyl-protected peptide acids. Journal of the American Chemical Society, 97(6), 1575–1579.
• Patchornik, A., Amit, B., & Woodward, R. B. (1970). Photosensitive protecting groups. Journal of the American Chemical Society, 92(21), 6333–6335.
• Lipton, M. A., et al. (2018). Part I: Solid-phase synthesis of peptides using photolabile linkers.
• Kim, M. S., & Diamond, S. L. (2006). Photocleavage of o-nitrobenzyl ether derivatives for rapid biomedical release applications. Bioorganic & medicinal chemistry letters, 16(15), 4007–4010.
• Wölfl, S., et al. (2025). Photolysis of ortho-Nitrobenzyl Esters: Kinetics and Substituent Effects. ACS Omega.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Photolabile Linkers for Solid-Phase Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. hammer.purdue.edu [hammer.purdue.edu]
• 4. seas.upenn.edu [seas.upenn.edu]
• 5. pubs.acs.org [pubs.acs.org]

The Architect's Guide to Aza-Heterocycles: Synthesis, Strategy, and Application

Foreword: The Ubiquitous Nitrogen Heterocycle

Nitrogen-containing heterocycles are the cornerstone of a vast array of functional molecules that shape our world. From the life-saving efficacy of pharmaceuticals to the vibrant hues of synthetic dyes and the intricate dance of electrons in functional materials, these cyclic scaffolds are indispensable.[1][2][3] An analysis of FDA-approved drugs reveals that a staggering 82% of unique small-molecule drugs approved between 2013 and 2023 contain at least one nitrogen heterocycle, a testament to their profound impact on medicinal chemistry.[4] This guide is crafted for the hands-on researcher, the inquisitive scientist, and the drug development professional, providing a detailed exploration of the construction of these vital molecular architectures. We will delve into the causality behind experimental choices, offering not just protocols, but a deeper understanding of the "why" that governs the "how."

Chapter 1: Foundational Strategies in Heterocycle Synthesis

The art of constructing nitrogen-containing heterocycles is a dynamic field, constantly evolving with the advent of novel catalytic systems and synthetic methodologies. This chapter will lay the groundwork by exploring some of the most powerful and versatile strategies employed in modern organic synthesis.

The Power of Cycloaddition Reactions

Cycloaddition reactions are a class of pericyclic reactions that form a cyclic product by bringing together two or more unsaturated molecules. They are prized for their high degree of stereospecificity and atom economy.

A notable example is the [3+2] cycloaddition, which has proven to be a robust method for constructing five-membered nitrogen heterocycles.[5] For instance, phosphine-catalyzed reactions of 2,3-butadienoates or 2-butynoates with imines provide a convenient route to highly functionalized pyrrolidines.[5]

Another powerful tool in the synthetic chemist's arsenal is the use of in situ generated benzynes in cycloaddition reactions.[2][6] This approach offers a transition-metal-free pathway to assemble diverse heterocyclic compounds in a step-economical manner.[2] The benzyne intermediate, due to its high reactivity, can readily participate in [n+2] cyclizations to construct a variety of nitrogen-containing heterocycles.[2][6]

Workflow for a Typical [3+2] Cycloaddition

Caption: General workflow for a phosphine-catalyzed [3+2] cycloaddition.

The Elegance of C-H Bond Activation

Direct functionalization of C-H bonds has emerged as a transformative strategy in organic synthesis, offering a more atom-economical and environmentally benign alternative to traditional cross-coupling reactions that often require pre-functionalized starting materials.[7][8] Rhodium-catalyzed C-H activation has been particularly successful in the regioselective alkylation and arylation of a wide range of nitrogen heterocycles, including azoles, pyridines, and quinolines.[7][8]

Mechanistic studies have revealed the involvement of a substrate-derived Rh-N-heterocyclic carbene (NHC) complex as a key intermediate in some of these transformations.[7] This understanding has enabled the development of more efficient catalytic systems, often accelerated by the use of acid co-catalysts.[7]

Simplified Mechanism of Rh-Catalyzed C-H Alkylation

Caption: A simplified catalytic cycle for Rh-catalyzed C-H alkylation of a heterocycle.

The Efficiency of Multicomponent Reactions (MCRs)

Multicomponent reactions (MCRs), where three or more reactants combine in a single synthetic operation to form a product that contains the essential parts of all starting materials, are a cornerstone of green and efficient chemistry.[9][10][11] These reactions are highly convergent and often lead to the rapid assembly of complex molecular scaffolds from simple precursors.[9][11]

A classic example is the Hantzsch pyridine synthesis, a four-component reaction that has been a mainstay for the preparation of dihydropyridines. More contemporary MCRs often utilize versatile building blocks like diketene, which possesses both electrophilic and nucleophilic sites, enabling the synthesis of a wide variety of nitrogen-containing heterocycles under mild conditions.[9]

Chapter 2: Practical Application Notes and Protocols

This chapter provides detailed, step-by-step protocols for the synthesis of representative nitrogen-containing heterocycles using the methodologies discussed in Chapter 1. The causality behind each step is explained to provide a comprehensive understanding of the experimental design.

Protocol: Synthesis of a Substituted Pyrrolidine via [3+2] Cycloaddition

This protocol describes the phosphine-catalyzed [3+2] cycloaddition of an N-tosylimine with methyl 2,3-butadienoate.

Materials:

• N-tosyl cinnamaldimine (1.0 mmol)

• Methyl 2,3-butadienoate (1.2 mmol)

• Triphenylphosphine (0.1 mmol)

• Anhydrous dichloromethane (DCM) (10 mL)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: To a flame-dried 25 mL round-bottom flask under an inert atmosphere (nitrogen or argon), add N-tosyl cinnamaldimine (1.0 mmol) and triphenylphosphine (0.1 mmol).

  • Rationale: An inert atmosphere is crucial to prevent the oxidation of the phosphine catalyst and to exclude moisture, which can react with the starting materials.

• Solvent Addition: Add anhydrous DCM (10 mL) via syringe. Stir the solution until all solids have dissolved.

  • Rationale: Anhydrous solvent is essential to prevent unwanted side reactions. DCM is a good choice as it is relatively non-polar and effectively dissolves the reactants.

• Addition of Allenoate: Slowly add methyl 2,3-butadienoate (1.2 mmol) to the stirred solution at room temperature.

  • Rationale: A slight excess of the allenoate is used to ensure complete consumption of the limiting imine. Slow addition can help to control any potential exotherm.

• Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Rationale: TLC allows for the visualization of the consumption of starting materials and the formation of the product, indicating when the reaction is complete.

• Work-up: Once the reaction is complete (typically within 2-4 hours), quench the reaction by adding 10 mL of water. Separate the organic layer, and extract the aqueous layer with DCM (2 x 10 mL).

  • Rationale: Quenching with water stops the reaction. The extraction ensures that all of the product is recovered from the aqueous phase.

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Rationale: Drying removes any residual water from the organic phase. Concentration removes the solvent to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a mixture of hexanes and ethyl acetate as the eluent.

  • Rationale: Column chromatography separates the desired product from unreacted starting materials and any byproducts.

Expected Outcome: This reaction should afford the corresponding [3+2] cycloaddition product in good yield (typically 50-90%).[5]

Protocol: Rhodium-Catalyzed C-H Alkylation of N-Methylbenzimidazole

This protocol details the intermolecular alkylation of N-methylbenzimidazole with an olefin using a rhodium catalyst.[7]

Materials:

• N-methylbenzimidazole (1.0 mmol)

• Styrene (1.5 mmol)

• [RhCl(PCy₃)₂] (0.05 mmol)

• Benzoic acid (0.2 mmol)

• Anhydrous 1,2-dichloroethane (DCE) (5 mL)

• Microwave vial (10 mL)

• Anhydrous sodium sulfate

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: In a 10 mL microwave vial, combine N-methylbenzimidazole (1.0 mmol), styrene (1.5 mmol), [RhCl(PCy₃)₂] (0.05 mmol), and benzoic acid (0.2 mmol).

  • Rationale: The microwave vial is used for efficient and rapid heating. The rhodium complex is the catalyst, and benzoic acid acts as a co-catalyst to accelerate the reaction.[7]

• Solvent Addition: Add anhydrous DCE (5 mL) to the vial.

  • Rationale: DCE is a high-boiling solvent suitable for microwave heating.

• Microwave Irradiation: Seal the vial and place it in a microwave reactor. Heat the reaction mixture to 120 °C for 30 minutes.

  • Rationale: Microwave heating can significantly reduce reaction times compared to conventional heating.[7]

• Work-up: After cooling to room temperature, filter the reaction mixture through a short plug of silica gel, eluting with ethyl acetate. Concentrate the filtrate under reduced pressure.

  • Rationale: This initial filtration removes the catalyst and other non-polar impurities.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent.

Expected Outcome: This procedure should yield the C-2 alkylated N-methylbenzimidazole product.

Chapter 3: The Impact on Drug Discovery and Beyond

Nitrogen-containing heterocycles are not merely synthetic curiosities; they are the molecular frameworks upon which a vast number of pharmaceuticals are built.[1][4][12][13][14][15] Their prevalence in FDA-approved drugs underscores their importance in medicinal chemistry.[4][14][15]

Drug Class	Heterocyclic Core	Example Drug	Therapeutic Use
Anti-infectives	Penam	Penicillin	Bacterial Infections
Oncology	Pyrimidine, Pyridine	Imatinib	Chronic Myeloid Leukemia[4]
Neurology	Benzodiazepine	Diazepam	Anxiety[4]
Antivirals	Purine analogue	Acyclovir	Herpes Simplex Virus

The structural rigidity and diverse electronic properties of nitrogen heterocycles allow them to interact with biological targets with high specificity and affinity.[4][13] For example, the pyrimidine and pyridine motifs in the anticancer drug imatinib mimic the structure of ATP, enabling it to bind to the ATP-binding site of the BCR-ABL kinase with high potency.[4]

Beyond pharmaceuticals, nitrogen heterocycles find applications as:

• Agrochemicals: Over 70% of modern agrochemicals contain heterocyclic structures.[14]

• Polymers: They serve as monomers and functional components in advanced materials.[1][14]

• Dyes and Pigments: Their conjugated systems are responsible for their vibrant colors.[1]

• Corrosion Inhibitors: They can form protective layers on metal surfaces.[1]

Conclusion: A Future of Innovation

The synthesis of nitrogen-containing heterocycles is a field of continuous innovation. The development of more sustainable and efficient synthetic methods, such as those utilizing green solvents and metal-free catalysis, is a key area of current research.[16][17][18][19][20][21] As our understanding of chemical reactivity deepens, so too will our ability to construct these vital molecular architectures with ever-increasing precision and elegance, paving the way for the next generation of medicines, materials, and technologies.

References

• Direct Functionalization of Nitrogen Heterocycles via Rh-Catalyzed C-H Bond Activation. Accounts of Chemical Research.[Link]

• A Review on The Medicinal And Industrial Applications of N-Containing Heterocycles. Open Medicinal Chemistry Journal.[Link]

• Advances in the synthesis of nitrogen-containing heterocyclic compounds by in situ benzyne cycloaddition. RSC Advances.[Link]

• Recent advances in the synthesis of nitrogen heterocycles via Rh(iii)-catalyzed chelation-assisted C–H activation/annulation with diazo compounds. Organic Chemistry Frontiers.[Link]

• A Novel [3+2] Cycloaddition Approach to Nitrogen Heterocycles via Phosphine-Catalyzed Reactions of 2,3-Butadienoates or 2-Butynoates and Dimethyl Acetylenedicarboxylate with Imines: A Convenient Synthesis of Pentabromopseudilin. The Journal of Organic Chemistry.[Link]

• Editorial: Recent advances in synthesizing and utilizing nitrogen-containing heterocycles. Frontiers in Chemistry.[Link]

• Multicomponent Strategies for Direct Synthesis of N-heterocycles from Diketene. Scholars Research Library.[Link]

• SYNTHESIS AND BIOLOGICAL ACTIVE COMPOUNDS OF NITROGEN-CONTAINING HETEROCYCLIC COMPOUNDS: A REVIEW. Rasayan Journal of Chemistry.[Link]

• Synthesis of Nitrogen-Containing Heterocyclic Compounds by Using Green Solvents. Organic Chemistry: An Indian Journal.[Link]

• Direct Functionalization of Nitrogen Heterocycles via Rh-Catalyzed C-H Bond Activation. OSTI.GOV.[Link]

• Advances in heterocycle synthesis via [3+m]-cycloaddition reactions involving an azaoxyallyl cation as the key intermediate. Chemical Communications.[Link]

• Multiple nitrogen-containing heterocycles: Metal and non-metal assisted synthesis. Taylor & Francis Online.[Link]

• A Review on Recent Advances in Nitrogen-Containing Molecules and Their Biological Applications. Molecules.[Link]

• Synthesis of Nitrogen-Containing Heterocyclic Scaffolds through Sequential Reactions of Aminoalkynes with Carbonyls. Molecules.[Link]

• Recent advances in metal-free catalysts for the synthesis of N-heterocyclic frameworks focusing on 5- and 6-membered rings: a review. RSC Advances.[Link]

• Synthesis of arylamines and N-heterocycles by direct catalytic nitrogenation using N2. Nature Communications.[Link]

• A review on multi-component green synthesis of N-containing heterocycles using mixed oxides as heterogeneous catalysts. Arabian Journal of Chemistry.[Link]

• Advances in the synthesis of nitrogen-containing heterocyclic compounds by in situ benzyne cycloaddition. RSC Advances.[Link]

• A Review on the Medicinal Significance of Nitrogen-Containing Heterocycles: From Natural Products to FDA-Approved Drugs. Der Pharma Chemica.[Link]

• C-H Functionalization. Ellman Laboratory, Yale University.[Link]

• Modern Strategies for Heterocycle Synthesis. Molecules.[Link]

• Editorial: Recent advances in synthesizing and utilizing nitrogen-containing heterocycles. Frontiers in Chemistry.[Link]

• Synthesis of Nitrogen-Containing Heterocycles through Catalytic Dehydrative Cyclization Reactions. Organic Chemistry Portal.[Link]

• Multi-Component Reactions in Heterocyclic Chemistry. Springer.[Link]

• Direct sp3 C—H Bond Activation Adjacent to Nitrogen in Heterocycles. ResearchGate.[Link]

• Synthesis of Diverse Nitrogen-Enriched Heterocyclic Scaffolds Using a Suite of Tunable One-Pot Multicomponent Reactions. The Journal of Organic Chemistry.[Link]

• Green Synthesis of Aromatic Nitrogen-Containing Heterocycles by Catalytic and Non-Traditional Activation Methods. Molecules.[Link]

• Green Synthesis of Aromatic Nitrogen-Containing Heterocycles by Catalytic and Non-Traditional Activation Methods. ResearchGate.[Link]

• Novel Synthetic Methods to Produce Nitrogen Heterocycles. University of Vermont.[Link]

• Multi-component synthesis and recent development on heterocyclic compounds: A research. Journal of Student Research.[Link]

• Recent advances in synthesizing and utilizing nitrogen-containing heterocycles. Frontiers in Chemistry.[Link]

• Synthesis of N-Heterocycles. Organic Chemistry Portal.[Link]

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• 3. Frontiers | Editorial: Recent advances in synthesizing and utilizing nitrogen-containing heterocycles [frontiersin.org]
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Application Notes &amp; Protocols: Leveraging (4-Chloro-5-methoxy-2-nitrophenyl)methanol for Covalent Capture of Protein-Protein Interactions

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Challenge of Capturing Dynamic Molecular Dialogues

Protein-protein interactions (PPIs) are the cornerstone of nearly every cellular process, from signal transduction to metabolic regulation. The transient and often low-affinity nature of these interactions makes them notoriously difficult to study using traditional biochemical methods, which can disrupt the very complexes they aim to isolate. To overcome this, photo-crosslinking has emerged as a powerful technique to "freeze" these fleeting interactions by forming stable covalent bonds between interacting partners directly within their native environment.[1] This allows for the robust capture and subsequent identification of binding partners that would otherwise be lost during purification and analysis.[2]

This guide details the application of a photo-activatable strategy based on the (4-Chloro-5-methoxy-2-nitrophenyl)methanol scaffold. While traditional photo-crosslinkers like aryl azides and benzophenones are widely used, they can be nonspecific.[3] Recent advances in the field have highlighted the unique potential of ortho-nitrobenzyl alcohol (oNBA) derivatives, which, upon photoactivation, exhibit a unique reactivity profile, particularly towards lysine residues.[4][5] This document provides the scientific rationale, a plausible mechanism of action, and detailed protocols for utilizing a heterobifunctional crosslinker derived from (4-Chloro-5-methoxy-2-nitrophenyl)methanol to investigate PPIs with enhanced precision.

Mechanism of Action: Light-Induced Covalent Entrapment

The utility of the (4-Chloro-5-methoxy-2-nitrophenyl)methanol core lies in the well-established photochemistry of 2-nitrobenzyl compounds.[6] In its inert state, the molecule is unreactive. However, upon irradiation with UV light at a specific wavelength (typically ~365 nm), the molecule undergoes a series of intramolecular rearrangements, transforming it into a reactive species. The presence of the methoxy group on the aromatic ring helps to shift the absorption maximum to this longer, less phototoxic wavelength, which is a significant advantage when working with sensitive biological systems.[7]

The proposed mechanism proceeds as follows:

• Photo-excitation: Irradiation with ~365 nm UV light excites the nitro group (NO₂) into a diradical excited state.

• Intramolecular Hydrogen Abstraction: The excited nitro group abstracts a hydrogen atom from the adjacent benzylic alcohol's carbon atom. This is a classic Norrish Type II reaction, which leads to the formation of a transient aci-nitro intermediate.[2][6]

• Rearrangement and Reactive Species Formation: This intermediate rapidly rearranges, ultimately forming a highly reactive 2-nitrosobenzaldehyde derivative.[8][9]

• Covalent Crosslinking: The newly formed aldehyde group is now available to react with proximal nucleophiles on a binding partner protein. Specifically, it can react with the primary amine of a lysine residue to form a Schiff base, creating a stable, covalent crosslink between the two interacting proteins.[4][10]

This light-mediated transformation provides exquisite temporal control over the crosslinking reaction, ensuring that proteins are only captured when they are actively interacting.

Caption: Proposed photochemical mechanism for PPI crosslinking.

Application Workflow: From Bait Labeling to Target ID

The study of PPIs using (4-Chloro-5-methoxy-2-nitrophenyl)methanol requires its incorporation into a heterobifunctional crosslinker. For the purposes of this guide, we will refer to a hypothetical reagent, CMNP-Linker-NHS , where the (4-Chloro-5-methoxy-2-nitrophenyl)methanol provides the photo-activatable "warhead," and an N-hydroxysuccinimide (NHS) ester provides the amine-reactive group for initial conjugation to the "bait" protein.

The overall experimental workflow is a multi-step process designed to ensure specificity and minimize false positives.

Caption: General workflow for a photo-crosslinking PPI study.

Detailed Experimental Protocols

Disclaimer: These protocols are based on established methodologies for heterobifunctional, photo-activatable crosslinking.[4] Optimal conditions (e.g., concentrations, incubation times, irradiation energy) must be determined empirically for each specific biological system.

Protocol 1: Labeling of Bait Protein with CMNP-Linker-NHS

This protocol describes the initial covalent attachment of the crosslinker to the purified protein of interest (the "bait").

Materials:

• Purified bait protein (1-5 mg/mL in amine-free buffer, e.g., PBS, pH 7.2-8.0)

• CMNP-Linker-NHS (e.g., 10 mM stock in anhydrous DMSO)

• Quenching Buffer (e.g., 1 M Tris-HCl, pH 8.0)

• Desalting columns or dialysis equipment

Procedure:

• Preparation: Ensure the bait protein solution is at the desired concentration in an amine-free buffer. Buffers containing Tris or glycine will compete for reaction with the NHS ester and must be removed.

• Crosslinker Addition: Add the CMNP-Linker-NHS stock solution to the protein solution to achieve a final molar excess of 20-50 fold over the protein. The optimal ratio should be determined empirically.

  • Causality Note: A molar excess is required to drive the reaction to label a sufficient number of sites on the bait protein. Starting with a 20-fold excess is a common practice.

• Incubation: Incubate the reaction mixture for 30-60 minutes at room temperature, protected from light.

• Quenching: Stop the reaction by adding Quenching Buffer to a final concentration of 20-50 mM. Incubate for 15 minutes at room temperature. This step hydrolyzes any unreacted NHS esters, preventing non-specific labeling in subsequent steps.

• Purification: Remove excess, unreacted, and quenched crosslinker from the labeled protein. This is a critical step to prevent the free crosslinker from labeling prey proteins. Use a desalting column or dialysis against the interaction buffer (e.g., PBS) for several hours to overnight at 4°C.

Protocol 2: Photo-Crosslinking of Interacting Proteins

This protocol details the incubation of the labeled bait with its potential binding partners and the subsequent photo-activation step.

Materials:

• Labeled, purified bait protein (from Protocol 1)

• Prey protein solution or cell lysate

• UV lamp with a 365 nm filter (e.g., a UV transilluminator or a specialized photoreactor)

• Ice bucket and appropriate reaction vessels (e.g., microcentrifuge tubes, quartz cuvettes)

Procedure:

• Interaction: In a microcentrifuge tube, combine the labeled bait protein with the prey protein solution or cell lysate. The molar ratios should reflect the expected stoichiometry of the interaction, if known. For discovery experiments with a complex lysate, a typical starting point is 10-50 µg of labeled bait per 1-2 mg of lysate protein.

• Incubation: Incubate the mixture for 30-60 minutes on ice or at 4°C to allow for complex formation. All steps from this point forward must be performed in the dark or under dim red light to prevent premature photo-activation.

• Negative Control: Prepare an identical sample that will not be exposed to UV light. This control is essential to distinguish between true photo-crosslinked complexes and non-covalent aggregates that may survive sample processing.

• Irradiation: Place the reaction tube on ice, un-capped, directly under the 365 nm UV source. Irradiate for 5-30 minutes.

  • Causality Note: Irradiation on ice helps to minimize heat-induced protein denaturation. The optimal irradiation time depends on the lamp's power and the distance to the sample and must be optimized to maximize crosslinking while minimizing protein damage.

• Sample Preparation for Analysis: After irradiation, the samples are ready for downstream analysis. Add SDS-PAGE sample buffer directly to the tubes and heat at 95°C for 5 minutes.

Parameter	Recommended Starting Condition	Rationale
Bait Protein Concentration	1-5 mg/mL	Ensures efficient labeling with the NHS ester.
Crosslinker Molar Excess	20-50x over bait protein	Drives the initial labeling reaction.
Interaction Buffer	Amine-free (e.g., PBS, HEPES)	Prevents quenching of the NHS ester during labeling.
UV Wavelength	~365 nm	Optimal for activating methoxy-substituted oNBA groups while minimizing protein damage.[7]
Irradiation Time	5-30 minutes	Must be optimized; balances crosslinking efficiency with potential for UV-induced damage.
Irradiation Temperature	On ice (0-4°C)	Minimizes sample heating and protein degradation.

Protocol 3: Analysis by SDS-PAGE and Mass Spectrometry

This protocol outlines the final steps to visualize the crosslinked products and identify the proteins involved.

Procedure:

• SDS-PAGE: Load the irradiated sample and the non-irradiated control onto a polyacrylamide gel. Separate the proteins by electrophoresis.

• Visualization: Stain the gel with a protein stain (e.g., Coomassie Blue or silver stain). Compare the irradiated lane to the control lane. The appearance of new, higher-molecular-weight bands in the irradiated lane indicates successful crosslinking.

• Band Excision and Digestion: Carefully excise the bands corresponding to the crosslinked complexes from the gel. Perform in-gel digestion using a protease such as trypsin.

• LC-MS/MS Analysis: Analyze the resulting peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis: Use specialized crosslinking analysis software (e.g., pLink, MaxLynx) to identify the peptides from both the bait and prey proteins that are covalently linked. This analysis will not only identify the interacting protein but can also pinpoint the specific region of interaction.

References

• Wikipedia. (n.d.). Photolabile protecting group. Retrieved from [Link]

• Zhang, Y., et al. (2021). Phototriggered labeling and crosslinking by 2-nitrobenzyl alcohol derivatives with amine selectivity. Chemical Communications. Retrieved from [Link]

• Klages, J., et al. (2004). Photochemical Reaction Mechanisms of 2-Nitrobenzyl Compounds: Methyl Ethers and Caged ATP. Journal of the American Chemical Society. Retrieved from [Link]

• Basarić, N., et al. (2005). Photochemical reaction mechanisms of 2-nitrobenzyl compounds: 2-nitrobenzyl alcohols form 2-nitroso hydrates by dual proton transfer. Photochemical & Photobiological Sciences. Retrieved from [Link]

• Farrell, I. S., & Kishi, Y. (2017). Photo-crosslinking in living cells.

• Götze, M., & Pescador, Y. (2019). Photochemical Reaction Mechanisms of 2-Nitrobenzyl Compounds: Methyl Ethers and Caged ATP. Journal of the American Chemical Society. Retrieved from [Link]

• Basarić, N., et al. (2004). Photochemical reaction mechanisms of 2-nitrobenzyl compounds: 2-Nitrobenzyl alcohols form 2-nitroso hydrates by dual proton transfer. Photochemical & Photobiological Sciences. Retrieved from [Link]

• Wang, Q., et al. (2020). Residue Selective Crosslinking of Proteins through Photoactivatable or Proximity-Enabled Reactivity. Chembiochem. Retrieved from [Link]

• Wan, P., & Muralidharan, S. (1986). Photoredox chemistry of nitrobenzyl alcohols in aqueous solution. Acid and base catalysis of reaction. Journal of the American Chemical Society.

• Bai, X., et al. (2003). Photocleavage of a 2-nitrobenzyl linker bridging a fluorophore to the 5′ end of DNA. Proceedings of the National Academy of Sciences. Retrieved from [Link]

• Pinto, T. D., et al. (2009). Photoaffinity Labeling via Nitrenium Ion Chemistry: Protonation of the Nitrene Derived from a 4-Amino-3-nitrophenylazide to Afford Reactive Nitrenium Ion Pairs. Journal of the American Chemical Society. Retrieved from [Link]

• Wu, F., et al. (2025). Synthesis of a Phosphate-Bridged Photoaffinity Labeling Probe via Transesterification of Phenols and Alcohols. Organic Letters. Retrieved from [Link]

• Li, Y., et al. (2014). Photolytic Labeling and Its Applications in Protein Drug Discovery and Development. AAPS Journal. Retrieved from [Link]

• Song, X., et al. (2009). Facile Preparation of Fluorescent Neoglycoproteins Using p-Nitrophenyl Anthranilate as a Heterobifunctional Linker. Bioconjugate Chemistry. Retrieved from [Link]

• ResearchGate. (2009). Photoaffinity Labeling via Nitrenium Ion Chemistry: Protonation of the Nitrene Derived from 4-Amino-3-nitrophenyl Azide to Afford Reactive Nitrenium Ion Pairs. Retrieved from [Link]

• Calabrese, A., et al. (2025). Design and characterisation of photoactivatable and lysine reactive o-nitrobenzyl alcohol-based crosslinkers. Chemical Science. Retrieved from [Link]

• Titz, A., et al. (2018). Diazirine-functionalized mannosides for photoaffinity labeling: trouble with FimH. Beilstein Journal of Organic Chemistry. Retrieved from [Link]

• Calabrese, A., et al. (2025). Design and characterisation of photoactivatable and lysine reactive o-nitrobenzyl alcohol-based crosslinkers. Chemical Science. Retrieved from [Link]

• Song, X., et al. (2023). Facile preparation of fluorescent neoglycoproteins using p-nitrophenyl anthranilate as a heterobifunctional linker. Europe PMC. Retrieved from [Link]

• Wu, X., et al. (2004). A new homobifunctional p-nitro phenyl ester coupling reagent for the preparation of neoglycoproteins. Organic Letters. Retrieved from [Link]

• ResearchGate. (2009). Facile Preparation of Fluorescent Neo-Glycoproteins using P-Nitrophenyl Anthranilate as a Heterobifunctional Linker. Retrieved from [Link]

• ResearchGate. (2004). A New Homobifunctional p -Nitro Phenyl Ester Coupling Reagent for the Preparation of Neoglycoproteins. Retrieved from [Link]

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• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. Design and characterisation of photoactivatable and lysine reactive o-nitrobenzyl alcohol-based crosslinkers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Photolabile protecting group - Wikipedia [en.wikipedia.org]
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• 8. Photochemical reaction mechanisms of 2-nitrobenzyl compounds: 2-nitrobenzyl alcohols form 2-nitroso hydrates by dual proton transfer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Residue Selective Crosslinking of Proteins through Photoactivatable or Proximity-Enabled Reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Phototriggered labeling and crosslinking by 2-nitrobenzyl alcohol derivatives with amine selectivity - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Notes & Optimization

side reactions and byproduct formation in (4-Chloro-5-methoxy-2-nitrophenyl)methanol chemistry

This technical support guide addresses the specific chemical challenges associated with (4-Chloro-5-methoxy-2-nitrophenyl)methanol . This molecule represents a "push-pull" aromatic system where the electron-withdrawing nitro group and electron-donating methoxy group create distinct zones of reactivity and instability.

Product Class: Polysubstituted Nitrobenzyl Alcohols Primary Application: Photolabile protecting groups (PPGs), Antibody-Drug Conjugate (ADC) linkers, and API intermediates.

Part 1: Critical Reactivity Profile

Before initiating any protocol, researchers must understand the competing electronic forces in this scaffold:

• The "Photocage" Liability: The ortho-nitrobenzyl alcohol motif is intrinsically photosensitive.[1] It is designed to cleave under UV light.[2] Ambient lab light can trigger premature degradation.

• The

  Trap: Contrary to standard chlorobenzene intuition, the Chlorine atom (C4) is meta to the Nitro group and is relatively stable. The Methoxy group (C5) is para to the Nitro group. In this specific isomer, the Nitro group activates the Methoxy group for nucleophilic aromatic substitution ( ), making it a potential leaving group under basic conditions.

• Redox Sensitivity: The benzylic alcohol is prone to over-oxidation due to the electron-deficient ring, while the nitro group is susceptible to partial reduction (hydroxylamines) rather than clean conversion to aniline if conditions are not strictly controlled.

Part 2: Troubleshooting Guides & FAQs

Module A: Stability & Storage (Photochemistry)

User Issue: "My white solid turned pale green/yellow after weighing it out on the bench."

Root Cause: Photo-isomerization. The ortho-nitro group abstracts a benzylic hydrogen upon photoexcitation, forming an aci-nitro intermediate. This collapses into a 2-nitrosobenzaldehyde derivative, which is deeply colored (often green or brown).

Mechanism:

• Ground State (

  ) Excited Triplet State ( ).

• 1,5-Hydrogen shift (Benzylic H

  Nitro O).

• Formation of aci-nitro tautomer (colored transient).

• Irreversible rearrangement to nitroso species.

Corrective Protocol:

• Immediate Action: Recrystallize immediately from Ethanol/Hexanes in the dark. The nitroso impurity is often more soluble in non-polar solvents than the alcohol.

• Prevention: Use amber glassware exclusively. Wrap reaction vessels in aluminum foil. Work under red light if the subsequent step involves high-value coupling.

Module B: Oxidation Reactions (Alcohol Aldehyde)

User Issue: "I am trying to make the aldehyde using Jones Reagent or Permanganate, but I am isolating the carboxylic acid."

Root Cause: Hydrate-Facilitated Over-Oxidation. Electron-withdrawing groups (Nitro, Chloro) on the benzene ring destabilize the carbonyl of the product aldehyde, making it highly electrophilic. In the presence of water (aqueous oxidants), the aldehyde rapidly forms a gem-diol (hydrate) . This hydrate is easily oxidized further to the carboxylic acid.

Troubleshooting Table: Oxidation Selection

Reagent	Suitability	Risk Factor	Recommendation
Jones / KMnO4	Low	High (Acid formation)	Avoid. Aqueous conditions promote hydrate formation.
PCC / PDC	Medium	Medium (Chromium waste)	Works, but difficult purification.
Swern	High	Low	Gold Standard. Anhydrous conditions prevent hydrate formation.
TEMPO / Bleach	Medium	Medium (Over-oxidation)	Requires strict pH control (buffered at pH 8.6-9.5) to prevent acid formation.
MnO2	High	Low	Excellent for benzylic alcohols, but requires large excess (10-20 eq).

Recommended Protocol (Swern Oxidation):

• Cool oxalyl chloride (1.1 eq) in DCM to -78°C.

• Add DMSO (2.2 eq) dropwise (Gas evolution: CO/CO2).

• Add (4-Chloro-5-methoxy-2-nitrophenyl)methanol (1.0 eq) in DCM slowly.

• Stir 30 mins at -78°C.

• Add

  (5.0 eq) and warm to RT.

  • Note: The intermediate alkoxysulfonium ylide collapses to the aldehyde without water, preventing acid formation.

Module C: Halogenation (Alcohol Benzyl Chloride/Bromide)

User Issue: "I used Thionyl Chloride (

), but the NMR shows a complex mixture and loss of the methoxy peak."

Root Cause: Ether Formation &

Side Reactions.

• Dimerization: In the absence of a strong nucleophile or if the alcohol concentration is too high, the activated benzyl cation (or protonated alcohol) reacts with unreacted alcohol to form the dibenzyl ether .

• Demethylation: Harsh acidic conditions (HCl gas generated by

  ) can cleave the methyl ether, especially if heated.

Visualizing the Pathway (Graphviz):

Caption: Competition between successful halogenation and ether/demethylation side reactions.

Solution: The Appel Reaction (Modified) Use

and (or Hexachloroacetone as a greener alternative) in mild conditions.

• Why? It operates at neutral pH, preserving the methoxy group.

• Tip: Add the alcohol slowly to the

  /Halide source mixture. Keeping the alcohol concentration low relative to the halogenating agent suppresses ether (dimer) formation.

Module D: Nucleophilic Substitution Risks ( )

User Issue: "I tried to displace the Chlorine with an amine, but I got a mixture of products."

Technical Insight: You are likely attacking the Methoxy group, not the Chlorine.

• Analysis:

  • is at position 2.
  • is at position 4 (Meta to ).
  • is at position 5 (Para to ).

• Rule: Nitro groups activate ortho and para positions for Nucleophilic Aromatic Substitution (

  ). They do not activate meta positions.

• Result: The methoxy group is the "labile" leaving group in this specific isomer under basic conditions with strong nucleophiles (like thiolates or primary amines in hot DMSO).

Reaction Map:

Caption: The nitro group activates the para-methoxy group, making it more susceptible to displacement than the meta-chlorine.

Part 3: References & Validated Sources

• Photochemistry of Nitrobenzyl Alcohols:

  • Mechanism:[2][3][4][5][6][7][8] Il'ichev, Y. V., et al. "Photochemical reaction mechanisms of 2-nitrobenzyl compounds." Photochemical & Photobiological Sciences, 2004.[4][6]

  • Source:

• Oxidation Strategies (Swern vs. Hydrates):

  • Protocol: "Oxidation of Alcohols to Aldehydes and Ketones."[9][10][11][12] Organic Chemistry Portal.

  • Source:

• Appel Reaction & Side Reactions:

  • Ether Formation: "Appel Reaction: Alcohol to Alkyl Halide."[3][5][13][14] OrgoSolver.

  • Source:

• Nucleophilic Aromatic Substitution (

  ) Regioselectivity:

  • Ortho/Para Activation: "Nucleophilic Aromatic Substitution: Introduction and Mechanism." Master Organic Chemistry.

  • Source:

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. orgosolver.com [orgosolver.com]
• 4. Photochemical reaction mechanisms of 2-nitrobenzyl compounds: 2-nitrobenzyl alcohols form 2-nitroso hydrates by dual proton transfer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Appel reaction - Wikipedia [en.wikipedia.org]
• 6. Photochemical reaction mechanisms of 2-nitrobenzyl compounds: 2-Nitrobenzyl alcohols form 2-nitroso hydrates by dual proton transfer - Photochemical & Photobiological Sciences (RSC Publishing) DOI:10.1039/B409927C [pubs.rsc.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. youtube.com [youtube.com]
• 11. Aldehyde synthesis by oxidation of alcohols and rearrangements [organic-chemistry.org]
• 12. Mechanically induced oxidation of alcohols to aldehydes and ketones in ambient air: Revisiting TEMPO-assisted oxidations [beilstein-journals.org]
• 13. Reaction Procedure of Appel Reaction & Workup [chemistrynewlight.blogspot.com]
• 14. sciforum.net [sciforum.net]

optimizing photolysis efficiency of (4-Chloro-5-methoxy-2-nitrophenyl)methanol caging groups

Introduction: Understanding Your Tool

The CMNB (4-Chloro-5-methoxy-2-nitrophenyl)methanol group is a robust photocleavable protecting group (PPG). It is a derivative of the classic o-nitrobenzyl system, engineered with a chlorine substituent to fine-tune its spectral properties and reactivity.

While widely used, users often encounter "low efficiency" which is rarely due to the compound itself, but rather the optical environment and reaction conditions . This guide deconstructs those variables into actionable solutions.

Module 1: The Physics of Efficiency (Kinetics & Yield)

Q: Why is my uncaging reaction slower than reported in literature?

A: "Slowness" is usually a function of Photon Flux or the Inner Filter Effect , not just the intrinsic quantum yield.

The efficiency of photolysis is defined by the product of the Quantum Yield (

) and the Molar Extinction Coefficient ( ) at the irradiation wavelength ( ).

For CMNB:

• : 350–360 nm.
• : High (typically ), meaning it captures photons well.
• : Generally 0.01 – 0.1 (lower than coumarins, but compensated by high ).

Troubleshooting Checklist:

• Check

  : Are you irradiating at 365 nm? Using 405 nm (common in confocal scopes) drastically reduces , requiring orders of magnitude more power.

• Check Power Density: A standard hand-held UV lamp (6 mW/cm²) is insufficient for rapid uncaging. You need focused LEDs or lasers (10–100 mW/cm²).

Q: How do I calculate the Quantum Yield ( ) for my specific conjugate?

A: You must perform Chemical Actinometry . Do not rely on relative HPLC peak areas alone without normalizing for photon flux.

Protocol: Simplified Ferrioxalate Actinometry Purpose: Determine the exact number of photons hitting your sample per second.

• Prepare Actinometer: 0.006 M potassium ferrioxalate in 0.05 M

  .

• Irradiate: Expose 2 mL of actinometer solution to your light source for defined intervals (

  sec).

• Develop: Add 0.5 mL of buffer (sodium acetate) and 0.5 mL of 0.1% 1,10-phenanthroline.

• Measure: Read Absorbance at 510 nm (

  ).

• Calculate Flux (

  ): Use the known of ferrioxalate ( at 365 nm) to solve for photon flux.

• Apply to CMNB: Irradiate your sample under identical conditions. Measure the rate of starting material disappearance (

  ).

Module 2: Mechanism & Byproduct Management[1]

Q: My reaction stalls at 50% conversion. Why?

A: You are likely experiencing the Inner Filter Effect (IFE) caused by the nitroso byproduct.

The Mechanism: Upon UV excitation, the nitro group abstracts a benzylic proton, forming an aci-nitro intermediate.[1] This decays to release your substrate and a nitroso-benzaldehyde byproduct.[1]

• The Problem: The nitroso byproduct absorbs strongly at 300–400 nm. As it accumulates, it competes with your caged compound for photons, effectively "shielding" the remaining starting material.

Visualization: CMNB Photolysis Pathway

Caption: The photolysis pathway. The hydrolysis of the aci-nitro intermediate is the rate-determining dark step.

Q: How do I eliminate the nitroso byproduct interference?

A: Use a scavenger. Protocol: Add Semicarbazide HCl or Hydroxylamine HCl (5–10 equivalents) to the buffer.

• Chemistry: These nucleophiles react with the nitroso-aldehyde to form an oxime or semicarbazone.

• Benefit: These derivatives often have shifted absorption spectra (reducing IFE) and are less toxic than the reactive nitroso species.

Module 3: Experimental Conditions (Solvent & pH)

Q: Does pH affect the uncaging rate?

A: Yes, significantly. The decay of the aci-nitro intermediate (see diagram above) is acid/base catalyzed.

• pH 7.4 (Physiological): The reaction proceeds, but the aci-nitro decay is slower than at extreme pHs.

• Optimization: If your biological system tolerates it, slight buffering to pH 6.5 or 8.0 can sometimes alter the kinetics, though pH 7.4 is standard.

• Warning: At very low pH (< 4), the aci-nitro species is stabilized, potentially slowing release.

Q: My compound precipitates upon irradiation.

A: The CMNB group is hydrophobic.

• Diagnosis: As the hydrophilic substrate is released, the hydrophobic nitroso byproduct remains. If the concentration is high (>1 mM), the byproduct aggregates.

• Solution:

  • Include co-solvents : DMSO or acetonitrile (up to 5-10% v/v) if cells tolerate it.

  • Use Cyclodextrins :

    -cyclodextrin can encapsulate the hydrophobic byproduct, keeping it soluble and reducing toxicity.

Summary of Quantitative Data

Parameter	Value / Condition	Notes
Excitation Max ( )	350 – 365 nm	405 nm efficiency drops by >80%
Quantum Yield ( )	0.01 – 0.10	Highly dependent on the leaving group (substrate)
Extinction Coeff.[2][3][4] ( )	~4,000 – 5,000	At 365 nm
Byproduct Absorbance	300 – 400 nm	Causes Inner Filter Effect (IFE)
Recommended Concentration	< 100	To minimize IFE without scavengers

Troubleshooting Workflow

Caption: Decision tree for diagnosing low uncaging yields.

References

• Klán, P., et al. (2013). "Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy." Chemical Reviews. [Link]

• Kuhn, H. J., et al. (2004). "Chemical Actinometry (IUPAC Technical Report)." Pure and Applied Chemistry. [Link]

• Corrie, J. E. T., et al. (2005). "Photolytic Cleavage of 1-(2-Nitrophenyl)ethyl Ethers and Esters in Neutral and Basic Aqueous Solution." Journal of the American Chemical Society. [Link]

• Bochet, C. G. (2002). "Wavelength-Selective Cleavage of Photolabile Protecting Groups." Tetrahedron Letters. [Link]

Sources

• 1. Photolabile protecting group - Wikipedia [en.wikipedia.org]
• 2. Development of Photolabile Protecting Groups and their Application to the Optochemical Control of Cell Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Photolabile Protecting Groups: A Comparative Analysis Featuring (4-Chloro-5-methoxy-2-nitrophenyl)methanol

Introduction: The Imperative for Spatiotemporal Control in Research

In the intricate worlds of cell biology, neuroscience, and drug development, the ability to control molecular events with precision is paramount. We often need to ask not just what a molecule does, but when and where it does it. Photolabile protecting groups (PPGs), or "caging" groups, are the master keys to this level of control. These molecular scaffolds are covalently attached to a bioactive molecule, rendering it inert. Upon irradiation with a specific wavelength of light, the PPG cleaves, releasing the active molecule with high spatial and temporal fidelity.[1] This "uncaging" process allows researchers to initiate biological processes on demand, from activating a neurotransmitter at a single synapse to releasing a drug within a specific tissue.

The efficacy of a PPG is not a monolithic property. It is defined by a critical interplay of photochemical characteristics:

• Absorption Maximum (λmax): The wavelength at which the PPG absorbs light most strongly. A longer λmax (shifted towards the visible spectrum) is highly desirable to minimize cellular damage (phototoxicity) and increase tissue penetration associated with UV light.[2]

• Molar Extinction Coefficient (ε): A measure of how strongly the PPG absorbs light at λmax. A high ε is crucial for efficient light capture, allowing for lower light doses.

• Quantum Yield (Φu): The efficiency of the photocleavage reaction. It represents the probability that the absorption of a single photon will result in the release of the caged molecule.[3] A higher quantum yield means fewer photons are needed to achieve uncaging.

This guide provides an in-depth comparison of (4-Chloro-5-methoxy-2-nitrophenyl)methanol, a derivative of the classical ortho-nitrobenzyl (oNB) platform, with other major classes of PPGs. As direct, comprehensive photochemical data for this specific chloro-methoxy substituted variant is not prevalent in the literature, we will leverage our expertise in structure-activity relationships to analyze its predicted performance based on the well-documented effects of its constituent substituents. This analysis will be framed against benchmark PPGs: the "workhorse" 4,5-Dimethoxy-2-nitrobenzyl (DMNB/NVOC) group, the visible-light sensitive coumarin derivative 7-(Diethylamino)coumarin-4-ylmethyl (DEACM) , and the two-photon compatible quinoline 8-Bromo-7-hydroxyquinoline (BHQ) .

The ortho-Nitrobenzyl Platform: A Deeper Look

The o-nitrobenzyl scaffold is arguably the most foundational and widely used class of photolabile protecting groups.[2] Its mechanism of action, a Norrish Type II photoreaction, is well-understood and provides a reliable basis for designing new derivatives.[1]

Mechanism of Photolysis

Upon absorption of a photon, the 2-nitrobenzyl group undergoes an intramolecular hydrogen abstraction from the benzylic carbon by the excited nitro group. This forms a transient aci-nitro intermediate, which then rapidly rearranges to liberate the protected substrate (e.g., alcohol, amine, or carboxylic acid) and yields o-nitrosobenzaldehyde or a derivative thereof as a byproduct.[4]

Figure 1: Generalized photolysis mechanism of o-nitrobenzyl (oNB) protecting groups.

The Byproduct Consideration: o-Nitrosobenzaldehyde

A critical aspect of experimental design is understanding the fate and potential impact of all reaction components. The primary photolytic byproduct of oNB cleavage, o-nitrosobenzaldehyde, is itself photoreactive and can undergo further reactions, including dimerization to form azoxybenzene derivatives, which can absorb light and potentially interfere with downstream measurements or exhibit cellular toxicity.[5][6] This is a crucial consideration for trustworthiness in biological experiments; the ideal PPG should generate byproducts that are non-toxic and non-interfering at the concentrations used.

Profile 1: The Gold Standard - 4,5-Dimethoxy-2-nitrobenzyl (DMNB/NVOC)

The 4,5-dimethoxy-2-nitrobenzyl group (DMNB), often used in its chloroformate form as 6-nitroveratryloxycarbonyl (NVOC), is one of the most frequently employed PPGs.[7] The two electron-donating methoxy groups at positions 4 and 5 serve a vital purpose: they red-shift the absorption maximum to the less-damaging UVA range (~350-365 nm) and increase the rate of cleavage compared to the unsubstituted parent compound.[8]

These properties have made DMNB a reliable choice for a vast range of applications, from solid-phase peptide synthesis to the caging of neurotransmitters.[9] However, its quantum yield is highly dependent on the nature of the leaving group, varying from highly efficient for amines and ethers to significantly less so for carbonates and esters.[7]

Profile 2: Analysis of (4-Chloro-5-methoxy-2-nitrophenyl)methanol

This specific derivative represents an interesting case for understanding how multiple substituents modulate the core properties of the oNB scaffold. Lacking direct empirical data, we can predict its behavior by dissecting the electronic and steric contributions of its substituents.

• 5-Methoxy Group: Like the methoxy groups in DMNB, this electron-donating group is expected to contribute favorably to the photochemistry. It should help to red-shift the λmax and facilitate the initial hydrogen abstraction step, which is a key determinant of the overall reaction rate.[10]

• 4-Chloro Group: The effect of a halogen is more complex. The chloro-substituent is electron-withdrawing via induction but can be weakly electron-donating through resonance. More importantly, studies on substituted oNB systems have shown that steric effects can play a dominant role, with larger substituents sometimes leading to slower decomposition rates.[10] The chloro group at the 4-position, adjacent to a methoxy group, could introduce steric hindrance that may slightly counteract the rate-enhancing effect of the 5-methoxy group.

Predicted Performance: We hypothesize that (4-Chloro-5-methoxy-2-nitrophenyl)methanol will possess a λmax in the UVA range, likely near that of DMNB (~350 nm). Its quantum yield will be highly dependent on the leaving group, but the combination of an electron-donating methoxy group and an electron-withdrawing chloro group may result in a quantum yield that is comparable to, or potentially slightly lower than, that of DMNB for similar substrates due to competing electronic and steric influences.

Comparative Analysis with Alternative PPG Scaffolds

To provide a broader context, we will compare the oNB platform to two other major classes of PPGs, each with distinct advantages.

Profile 3: Coumarin-Based PPGs - 7-(Diethylamino)coumarin-4-ylmethyl (DEACM)

The coumarin family of PPGs represents a significant advancement, primarily because their extended π-conjugated systems shift their absorption maxima well into the visible light spectrum (≥400 nm).[11] This makes them exceptionally valuable for applications in living cells where avoiding UV radiation is critical. DEACM is a prominent member of this class.

DEACM derivatives typically exhibit very high molar extinction coefficients (ε), making them efficient light absorbers.[12] Their cleavage mechanism involves a photo-induced heterolytic bond cleavage.[13] A key synthetic consideration is that coumarins are often used to cage alcohols and amines via carbonate and carbamate linkages, respectively, as direct ether or amine linkages are less efficiently cleaved.[14]

Profile 4: Quinoline-Based PPGs - 8-Bromo-7-hydroxyquinoline (BHQ)

The development of quinoline-based PPGs like BHQ was driven by the need for chromophores with high two-photon excitation (2PE) cross-sections. 2PE uses near-infrared (NIR) light, which offers deeper tissue penetration and highly confined excitation to a femtoliter focal volume, providing unparalleled 3D spatial resolution.[15] BHQ is efficiently photolyzed by both one-photon (365 nm) and two-photon (740 nm) excitation, making it a versatile tool for advanced microscopy applications.[15] It is particularly effective for releasing carboxylates and phosphates under physiological conditions.

Quantitative Performance Comparison

The table below summarizes the key photochemical properties of the benchmark PPGs discussed. The values for (4-Chloro-5-methoxy-2-nitrophenyl)methanol are predictive, based on the structure-activity relationship analysis.

Photolabile Protecting Group (PPG)	Class	Typical λmax (nm)	Molar Extinction (ε) (M⁻¹cm⁻¹)	Quantum Yield (Φu)	Key Advantages
(4-Chloro-5-methoxy-2-nitrophenyl)methanol	o-Nitrobenzyl	~350 (Predicted)	~5,000 (Predicted)	Leaving-group dependent	UVA cleavage, reliable oNB chemistry
4,5-Dimethoxy-2-nitrobenzyl (DMNB/NVOC)	o-Nitrobenzyl	~350 - 365[16]	~5,000[9]	0.01 - 0.22 (leaving-group dependent)[7]	Well-established, versatile, good Φu for amines/ethers
7-(Diethylamino)coumarin-4-ylmethyl (DEACM)	Coumarin	~390 - 400+[17]	>13,000[17]	~0.11 (for glutamate)[17]	Visible light cleavage, high ε, fluorescent byproduct
8-Bromo-7-hydroxyquinoline (BHQ)	Quinoline	~365 (1PE) / ~740 (2PE)[15]	~5,900 (at 365 nm)	~0.16 (for carboxylates)	Excellent for two-photon uncaging, good aqueous stability

Note: Quantum yields are highly sensitive to the solvent and the nature of the leaving group. The values presented are representative for common applications.

Experimental Protocols: A Guide to Implementation and Validation

A core tenet of scientific integrity is reproducibility. The following protocols provide a self-validating framework for the synthesis and evaluation of caged compounds.

Protocol 1: Caging a Carboxylic Acid with an o-Nitrobenzyl Alcohol Derivative

This protocol describes a standard method for forming an o-nitrobenzyl ester, applicable to DMNB or the target molecule (4-Chloro-5-methoxy-2-nitrophenyl)methanol.

Objective: To protect a carboxylic acid functional group with an oNB-based PPG.

Materials:

• Carboxylic acid of interest

• (4,5-Dimethoxy-2-nitrophenyl)methanol (DMNB-OH) or other oNB-alcohol

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-(Dimethylamino)pyridine (DMAP)

• Anhydrous Dichloromethane (DCM)

• Ethyl acetate, Hexanes, Saturated NaHCO₃ solution, Brine

• Silica gel for column chromatography

Procedure:

• Dissolution: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the carboxylic acid (1.0 eq), the oNB-alcohol (1.1 eq), and a catalytic amount of DMAP (0.1 eq) in anhydrous DCM.

• Coupling: Cool the solution to 0 °C in an ice bath. Add a solution of DCC (1.2 eq) in anhydrous DCM dropwise over 10 minutes.

  • Causality Note: DCC is a powerful dehydrating agent that activates the carboxylic acid for nucleophilic attack by the oNB-alcohol. DMAP serves as a nucleophilic catalyst to accelerate the reaction. Performing the reaction at 0 °C minimizes side reactions.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, filter the reaction mixture to remove the dicyclohexylurea (DCU) byproduct. Dilute the filtrate with ethyl acetate and wash sequentially with 5% HCl, saturated NaHCO₃ solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., ethyl acetate/hexanes gradient).

• Characterization: Confirm the structure and purity of the caged compound using ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Determining Photolysis Quantum Yield (Φu) via Chemical Actinometry

This protocol provides a reliable method to measure the photon flux of your light source using potassium ferrioxalate, enabling an accurate calculation of your caged compound's quantum yield.

Objective: To quantify the efficiency of photocleavage for a new caged compound.

Figure 2: Experimental workflow for determining the quantum yield (Φu) of a photolabile protecting group.

Materials:

• Potassium ferrioxalate (K₃[Fe(C₂O₄)₃]·3H₂O)

• Sulfuric acid (H₂SO₄), 0.05 M

• 1,10-Phenanthroline solution

• Sodium acetate buffer

• Calibrated UV-Vis spectrophotometer

• Photoreactor or light source with a filter for the desired wavelength

• Caged compound of interest

Procedure:

• Prepare Actinometer Solution: Prepare a 0.006 M solution of potassium ferrioxalate in 0.05 M H₂SO₄. This solution is light-sensitive and must be handled in a dark room or wrapped in aluminum foil.

• Irradiate Actinometer: Place a known volume of the actinometer solution in a cuvette and irradiate it for a specific time (t) under the exact same conditions (light source, distance, geometry) that will be used for your sample. The irradiation time should be short enough to ensure less than 10% decomposition.

• Quantify Fe²⁺: After irradiation, take an aliquot of the actinometer solution, add the 1,10-phenanthroline solution and sodium acetate buffer. This forms a stable, colored complex with the Fe²⁺ ions produced. Measure the absorbance of this solution at 510 nm.

• Calculate Photon Flux (I₀): Using a calibration curve of known Fe²⁺ concentrations, determine the moles of Fe²⁺ produced. The photon flux (I₀, in einsteins/s) can be calculated using the formula: I₀ = (moles of Fe²⁺) / (Φ_act * t * f) where Φ_act is the known quantum yield of the actinometer at the irradiation wavelength, t is the irradiation time, and f is the fraction of light absorbed by the solution.

• Irradiate Sample: Irradiate a solution of your caged compound under identical conditions for a set time.

• Quantify Photolysis: Determine the number of moles of the released substrate or consumed starting material using a suitable analytical method like HPLC or quantitative NMR.

• Calculate Quantum Yield (Φu): The quantum yield of your caged compound is calculated as: Φu = (moles of substrate released) / (I₀ * t * f_sample) where f_sample is the fraction of light absorbed by your sample solution at the irradiation wavelength.

Conclusion and Recommendations

The selection of a photolabile protecting group is a strategic decision that hinges on the specific demands of the experiment.

• The o-nitrobenzyl platform , including DMNB and its derivatives like (4-Chloro-5-methoxy-2-nitrophenyl)methanol, remains a cornerstone for applications tolerant of UVA light. Its predictable chemistry and versatility make it a reliable choice. Our analysis suggests that (4-Chloro-5-methoxy-2-nitrophenyl)methanol would perform similarly to the well-known DMNB group, offering a familiar photochemical profile.

• For experiments requiring visible light to ensure cell viability, the DEACM group and other coumarin derivatives are superior. Their high extinction coefficients and cleavage in the 400-500 nm range are significant advantages, though researchers should be mindful of their fluorescent byproducts.

• For cutting-edge applications demanding the highest spatial precision and deep tissue penetration, the BHQ group and other two-photon sensitive PPGs are the tools of choice. While requiring more specialized equipment, they offer a level of control that is unattainable with one-photon methods.

Ultimately, the optimal PPG is one whose properties are rigorously validated under the precise conditions of the intended experiment. By understanding the fundamental principles of photochemistry and applying the systematic evaluation protocols outlined here, researchers can confidently select and deploy these powerful tools to unlock new insights into complex biological and chemical systems.

References

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• Fournier, L., et al. (2013). Deactivation Behavior and Excited-State Properties of (Coumarin-4-yl)methyl Derivatives. 1. Photocleavage of (7-Methoxycoumarin-4-yl)methyl-Caged Acids with Fluorescence Enhancement. The Journal of Organic Chemistry. [Link]

• Husain, M. M., Sindhu, R., & Tandon, H. C. (2012). Photophysical properties and estimation of ground and excited state dipole moments of 7-diethylamino and 7-diethylamino-4-methyl coumarin dyes from absorption and emission spectra. European Journal of Chemistry. [Link]

• Four, M., et al. (2006). o-Nitrobenzyl Photolabile Protecting Groups with Red-Shifted Absorption: Syntheses and Uncaging Cross-Sections for One- and Two-Photon Excitation. Chemistry – A European Journal. [Link]

• Wikipedia. (n.d.). Photolabile protecting group. [Link]

• Ma, Y., et al. (2024). Atmospheric chemistry of 2-nitrobenzaldehyde: Initiated by photo-excitation, OH-oxidation, and small TiO2 clusters adsorption catalysis. Journal of Environmental Sciences. [Link]

• Wirz, J., et al. (2005). 2-Nitrobenzyl alcohols form 2-nitroso hydrates by dual proton transfer. Photochemical & Photobiological Sciences. [Link]

• Diaspro, A., et al. (2003). Two-Photon Photolysis of 2-Nitrobenzaldehyde Monitored by Fluorescent-Labeled Nanocapsules. ResearchGate. [Link]

• Goeldner, M., & Givens, R. (Eds.). (2005). Dynamic Studies in Biology: Phototriggers, Photoswitches and Caged Biomolecules. Wiley-VCH.

• Bochet, C. G. (2002). Wavelength-Controlled Orthogonal Photolysis of Protecting Groups. Harvard University. [Link]

• Šolomek, T., Mercier, S., Bally, T., & Bochet, C. G. (2012). Photolysis of ortho-nitrobenzylic derivatives: the importance of the leaving group. Photochemical & Photobiological Sciences. [Link]

• Il'ichev, Y. V., & Schwörer, M. A. (2005). Effects of 4,5-dimethoxy groups on the time-resolved photoconversion of 2-nitrobenzyl alcohols and 2-nitrobenzaldehyde into nitroso derivatives. Photochemical & Photobiological Sciences. [Link]

• Singh, A. K., & Sastry, M. S. (2002). Photophysical properties of 7-diethylaminocoumarin dyes in dioxane–water mixtures: hydrogen bonding, dielectric enrichment and polarity effects. Physical Chemistry Chemical Physics. [Link]

• Weinstain, R., et al. (2022). Efficiency of Functional Group Caging with Second-Generation Green- and Red-Light-Labile BODIPY Photoremovable Protecting Groups. ACS Omega. [Link]

• Conway, S. J., et al. (2009). Synthesis, photolysis studies and in vitro photorelease of caged TRPV1 agonists and antagonists. Organic & Biomolecular Chemistry. [Link]

• Káncz, B., et al. (2022). Synthesis, characterization and photolysis efficiency of caged nerve growth factor mimetics. Journal of Photochemistry and Photobiology A: Chemistry. [Link]

• Szymański, W., & Feringa, B. L. (2015). Wavelength-selective cleavage of photoprotecting groups: strategies and applications in dynamic systems. Chemical Society Reviews. [Link]

• Ellis-Davies, G. C. R. (2008). Useful caged compounds for cell physiology. Frontiers in Neuroscience. [Link]

• Baglay, K. P., et al. (2019). Photolysis of dimethoxynitrobenzyl-"caged" acids yields fluorescent products. ResearchGate. [Link]

• Klán, P., et al. (2020). Thiocoumarin Caged Nucleotides: Synthetic Access and Their Photophysical Properties. Molecules. [Link]

• Aida, T., et al. (2023). Revisiting the Photodegradation of the o-Nitrobenzyl Group via Elucidation of the Stability and Reactivity of o- Nitrosobenzaldehyde. ChemRxiv. [Link]

• Pirrung, M. C., et al. (2024). Synthesis and Photolysis Properties of a New Chloroquine Photoaffinity Probe. Molecules. [Link]

• Guryev, E. L., et al. (2019). Tagging synthetic polymers with coumarin group for study nucleic acid interaction with gene delivery agents. MethodsX. [Link]

• Moskvin, M. Y., et al. (2019). Photolysis of dimethoxynitrobenzyl-"caged" acids yields fluorescent products. Scientific Reports. [Link]

• Wang, L., et al. (2013). A new synthetic protocol for coumarin amino acid. Beilstein Journal of Organic Chemistry. [Link]

• Koch, U., et al. (2021). The Impact of Electronic Effects on Photolysis: A Model Study on the 4,5-Dimethoxy-2-nitrobenzyl Caged N-Phenylpyrimidine-2-amine Scaffold. ResearchGate. [Link]

• Park, B. S., & Jeong, S. (2009). Effect of an extra chloro substituent on photochemistry of o-alkylphenacyl chloride. Bulletin of the Korean Chemical Society. [Link]

• Singh, V. K., et al. (2019). Development of Photolabile Protecting Groups and their Application to the Optochemical Control of Cell Signaling. Current Opinion in Chemical Biology. [Link]

• Furuta, T., et al. (2024). Sulfur atom effect on the photochemical release of benzylamine from caged amines. Chemistry Letters. [Link]

• Feringa, B. L., et al. (2022). Strategy for Engineering High Photolysis Efficiency of Photocleavable Protecting Groups through Cation Stabilization. Journal of the American Chemical Society. [Link]

• Ciceu, C. A., et al. (2018). Synthesis, Characterization and Antimicrobial Activity of 2-(5-Me/Cl/NO2-1H-benzimidazol-2-yl)-4-nitrophenols and their Zn(ClO4)2 Complexes. Revue Roumaine de Chimie. [Link]

• Kim, S., & Movassaghi, M. (2010). A New Method for the Cleavage of Nitrobenzyl Amides and Ethers. Organic Letters. [Link]

• Fun, H.-K., et al. (2008). (E)-N′-(2-Chloro-5-nitrobenzylidene)-4-methoxybenzohydrazide. Acta Crystallographica Section E: Structure Reports Online. [Link]

• Jayaraj, D. A., & Ramamurthy, V. (2019). Supramolecular Photochemistry of Encapsulated Caged ortho-Nitrobenzyl Triggers. Photochemical & Photobiological Sciences. [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling (4-Chloro-5-methoxy-2-nitrophenyl)methanol

Executive Summary & Risk Profile

(4-Chloro-5-methoxy-2-nitrophenyl)methanol is a functionalized nitrobenzyl alcohol, frequently utilized as a precursor for photolabile protecting groups (caged compounds) in organic synthesis and drug delivery systems.

As a Senior Application Scientist, I must emphasize that safety with this compound is governed by three molecular features:

• The Nitro Group (

  ): A potential skin sensitizer and methemoglobinemia inducer if absorbed.

• The Benzyl Alcohol Moiety: prone to generating fine, static-charged dusts that are easily inhaled.

• The Chloro-Substituent: Increases lipophilicity, facilitating dermal absorption and necessitating specific waste streams (Halogenated).

Core Hazard Classifications (Derived from Structure-Activity Relationships):

• H315/H319: Skin/Eye Irritant (High probability).[1][2][3]

• H335: Specific Target Organ Toxicity - Respiratory Irritation.[2][3]

• H317: Skin Sensitization (Precautionary assignment due to nitro-aromatic structure).

• Photosensitivity: This compound is designed to be photolabile. Accidental UV exposure can degrade the reagent, potentially forming reactive nitroso-aldehydes.

Engineering Controls: The Prerequisite

PPE is the last line of defense. It is ineffective without proper engineering controls.

• Primary Barrier: All weighing and solubilization must occur within a certified chemical fume hood operating at a face velocity of 80–100 fpm.

• Static Control: Use an ionizing bar or anti-static gun during weighing. Nitrobenzyl alcohols are often fluffy solids that adhere to spatulas and gloves, increasing the risk of spread.

• Light Protection: Work under amber light or wrap vessels in aluminum foil to prevent premature photolysis.

Personal Protective Equipment (PPE) Matrix

The following protocol uses a Task-Based Risk Assessment approach.

Table 1: PPE Specifications by Operational Phase

Operational Phase	Respiratory Protection	Dermal Protection (Hands)	Ocular Protection	Body Protection
Receipt & Storage	N/A (if sealed)	Single Nitrile (4 mil)	Safety Glasses	Lab Coat (Cotton)
Weighing (Solid)	N95/P100 (if hood sash >18")	Double Nitrile (Outer: 4 mil, Inner: 4 mil)	Safety Goggles (Indirect Vent)	Lab Coat + Tyvek Sleeves
Solubilization (DCM/DMF)	Half-Mask (OV/P100 Cartridge)	Laminate (Silver Shield) under Nitrile	Safety Goggles	Lab Coat + Chemical Apron
Spill Cleanup	Full-Face Respirator (OV/P100)	Laminate (Silver Shield)	Integrated in Respirator	Tyvek Suit (Type 4/5/6)

Dermal Defense Strategy (The "Why")

Do not rely on standard nitrile gloves alone for solutions.

• Solid State: Nitrile provides adequate protection against the solid dust.

• Solution State: This compound is often dissolved in Dichloromethane (DCM) or Dimethylformamide (DMF).

  • DCM: Permeates nitrile in <2 minutes, carrying the nitro-compound through the skin.

  • Protocol: Use a Laminate (EVOH/PE) inner glove (e.g., Ansell Barrier® or Silver Shield®) worn under a nitrile outer glove for dexterity.

Operational Workflow & Visualization

Glove Selection Logic

The following decision tree ensures you select the correct glove material based on the carrier solvent, preventing "silent permeation."

Figure 1: Decision logic for glove selection based on solvent carrier properties to prevent dermal absorption.

Emergency Response & Spill Management

In the event of a spill, immediate action is required to prevent sensitization and contamination.[4][5]

Step-by-Step Spill Protocol:

• Isolate: Evacuate the immediate area (10 ft radius). Mark the zone.

• PPE Up: Don Full-Face Respirator (OV/P100) and Laminate gloves.

• Contain:

  • Solid: Cover with wet paper towels (prevents dust) then scoop.

  • Liquid: Use absorbent pads. Do not use sawdust (potential reaction with nitro groups).

• Decontaminate: Wash the surface with 10% sodium carbonate solution (alkaline hydrolysis aids cleaning) followed by soap and water.

• Disposal: Place all waste in a sealed container labeled "Hazardous Waste - Toxic/Irritant."

Waste Disposal Logistics

Proper disposal is critical due to the halogenated nature of the compound.

• Classification: Halogenated Organic Waste .

  • Rationale: The chlorine atom on the aromatic ring generally precludes this from being burned in standard non-halogenated solvent incinerators due to the risk of forming dioxins/furans.

• Segregation:

  • DO NOT MIX with Strong Oxidizers (Peroxides, Nitric Acid). The nitro group renders the molecule energetic; mixing with oxidizers increases explosion risk.

  • DO NOT MIX with Strong Bases (unless controlled). Benzyl alcohols can react exothermically.[6]

• Container Labeling:

  • Must list full chemical name.

  • Check: [x] Toxic [x] Irritant [x] Halogenated.

References

• National Center for Biotechnology Information (2023). PubChem Compound Summary for CID 2782387 (Nitrobenzyl alcohol derivatives). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: 29 CFR 1910.1450 (Occupational exposure to hazardous chemicals in laboratories). Retrieved from [Link]

• European Chemicals Agency (ECHA). C&L Inventory: Nitrobenzyl alcohol hazards. Retrieved from [Link]

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